N/A

• Molecular Formula: C36H54FeP2
• Molecular Weight: 604.6 g/mol
• IUPAC Name: cyclopentane;dicyclohexyl-[(1S)-1-(2-diphenylphosphanylcyclopentyl)ethyl]phosphane;iron
• InChI: InChI=1S/C31H44P2.C5H10.Fe/c1-25(32(26-15-6-2-7-16-26)27-17-8-3-9-18-27)30-23-14-24-31(30)33(28-19-10-4-11-20-28)29-21-12-5-13-22-29;1-2-4-5-3-1;/h4-5,10-13,19-22,25-27,30-31H,2-3,6-9,14-18,23-24H2,1H3;1-5H2;/t25-,30?,31?;;/m0../s1
• InChI Key: ULNUEACLWYUUMO-OBLOVAIUSA-N
• Isomeric SMILES: C[C@@H](C1CCCC1P(C2=CC=CC=C2)C3=CC=CC=C3)P(C4CCCCC4)C5CCCCC5.C1CCCC1.[Fe]
• Canonical SMILES: CC(C1CCCC1P(C2=CC=CC=C2)C3=CC=CC=C3)P(C4CCCCC4)C5CCCCC5.C1CCCC1.[Fe]

Description

N/A is a useful research compound. Its molecular formula is C36H54FeP2 and its molecular weight is 604.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Preparation Methods

The preparation methods for the compound “N/A” involve various synthetic routes and reaction conditions. Industrial production methods typically include:

One-step carbonization method: This method involves the direct carbonization of the precursor material at high temperatures.

Two-step carbonization method: This method includes an initial carbonization step followed by further treatment to enhance the properties of the material.

Hydrothermal method: This method involves the use of high-pressure and high-temperature water to facilitate the carbonization process.

Template method: This method uses a template to guide the formation of the desired structure during the carbonization process.

Chemical Reactions Analysis

The compound “N/A” undergoes various types of chemical reactions, including:

Oxidation reactions: These reactions involve the addition of oxygen or the removal of hydrogen from the compound.

Reduction reactions: These reactions involve the addition of hydrogen or the removal of oxygen from the compound.

Substitution reactions: These reactions involve the replacement of one functional group in the compound with another.

Common reagents and conditions: The reactions typically use reagents such as oxidizing agents, reducing agents, and catalysts under specific temperature and pressure conditions.

Major products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

The compound “N/A” has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and processes.

Biology: It is studied for its potential biological activities and interactions with biological molecules.

Medicine: It is investigated for its potential therapeutic effects and applications in drug development.

Industry: It is used in the production of various industrial materials and products.

Mechanism of Action

The mechanism of action of the compound “N/A” involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. The specific molecular targets and pathways involved depend on the particular application and context in which the compound is used .

Comparison with Similar Compounds

The compound “N/A” can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with similar structural features or chemical properties. The comparison can be based on various criteria, such as reactivity, stability, and applications .